N-(4-((methylthio)methyl)thiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C13H14N2O2S2/c1-18-8-10-9-19-13(14-10)15-12(16)7-17-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,14,15,16)
• InChI Key: MNUNTUFERBHHNO-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CSC(=N1)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

The compound “N-(4-((methylthio)methyl)thiazol-2-yl)-2-phenoxyacetamide” appears to contain a thiazole ring, which is a type of heterocyclic compound containing sulfur and nitrogen in a five-membered ring. Thiazoles are known to have diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a condensation reaction of a thiol and a nitrile. The methylthio group could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, the phenoxy group, and the acetamide group. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiazole ring, the phenoxy group, and the acetamide group. The thiazole ring, in particular, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the growth of certain cancer cells .

Biochemical Pathways

Thiazole derivatives have been found to influence a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been found to exhibit a variety of biological effects, depending on their specific targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. It could also involve the development of derivatives with enhanced activity or improved safety profiles.